Cas no 2229188-47-8 (3-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol)

• Product Name: 3-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol
• CAS No: 2229188-47-8
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5753439
• PubChem ID: 165614060
• Update Time: 2025-05-26

3-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol
• 2229188-47-8
• EN300-1760649
• 3-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol

• Inchi： 1S/C10H17N3O2S/c11-5-8(7-14)9-6-12-10(16-9)13-1-3-15-4-2-13/h6,8,14H,1-5,7,11H2
• InChI Key： MYKQNWMZQJEYAG-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)C(CO)CN

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.8Ų

Additional information on 3-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol

3-Amino-2-(Morpholin-4-Yl)-1,3-Thiazol-5-Ylpropan-1-Ol: A Comprehensive Overview

3-Amino-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol, also known by its CAS registry number 2229188-47-8, is a chemical compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the morpholine group and the amino alcohol functionality further enhances its versatility and reactivity.

The structure of 3-amino-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol is characterized by a thiazole ring substituted at position 5 with a propanol group bearing an amino group at position 3. The morpholine ring is attached at position 2 of the thiazole ring, introducing additional complexity and functionality to the molecule. This unique structure allows for diverse interactions and applications in fields such as pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been growing interest in thiazole derivatives due to their potential as bioactive compounds. Studies have shown that thiazole-containing compounds exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of the morpholine group in this compound further enhances its bioavailability and pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of CAS 2229188-47-8 involves a multi-step process that typically includes the formation of the thiazole ring followed by subsequent substitutions and functionalizations. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of thiazole derivatives while maintaining high yields and purity.

In terms of applications, 3-amino-morpholinyl-thiazole-propanol has shown potential in the development of novel therapeutic agents. Its ability to act as a ligand for metal ions has led to its exploration in metalloenzyme inhibition studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent research articles.

The physicochemical properties of this compound are also noteworthy. Its solubility in various solvents, stability under different conditions, and reactivity towards common reagents make it a valuable building block in organic synthesis. Recent studies have highlighted its ability to undergo nucleophilic substitution reactions efficiently under mild conditions, further expanding its utility in chemical transformations.

In conclusion, CAS 2229188-47-8, or 3-amino-morpholinyl-thiazole-propanol, represents a versatile and promising compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.